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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzaldehyde

Cat. No.: B1272164 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2,6-
difluorobenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical intermediates is paramount for successful synthesis and

formulation. This technical guide provides a comprehensive overview of the core physical

characteristics of 4-Bromo-2,6-difluorobenzaldehyde, a key building block in the synthesis of

pharmaceuticals and agrochemicals.[1]

Core Physical Properties
4-Bromo-2,6-difluorobenzaldehyde is a solid compound at room temperature, appearing as a

white to light yellow or light orange powder or crystal.[1] A summary of its key physical and

chemical properties is presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₃BrF₂O [1][2][3][4][5]

Molecular Weight 221.00 g/mol [1][2][3][4][5]

Melting Point 75 - 81 °C [1][2][3]

Boiling Point 231.381 °C at 760 mmHg [3]

Density 1.758 g/cm³ [3][4]

Appearance
White to light yellow to light

orange powder to crystal
[1][4]

Purity ≥ 96% [2][5]

Flash Point > 110 °C (> 230 °F) [2][3]

CAS Number 537013-51-7 [1][2][3][4][5]

Experimental Protocols for Property Determination
While specific experimental documentation for the determination of the physical properties of 4-
Bromo-2,6-difluorobenzaldehyde is not publicly available, the following are standard

laboratory protocols for measuring such properties for a solid organic compound.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity and is typically determined

using a melting point apparatus.

Sample Preparation: A small amount of the crystalline 4-Bromo-2,6-difluorobenzaldehyde
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance first begins to melt and the temperature at which it becomes completely
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liquid are recorded. This range is reported as the melting point. For a pure substance, this

range is typically narrow.

Boiling Point Determination
The boiling point is determined at a specific atmospheric pressure, as it is a pressure-

dependent property.

Apparatus Setup: A small amount of the liquid form of the substance (if it can be melted

without decomposition) is placed in a small test tube. A capillary tube, sealed at one end, is

inverted and placed in the test tube.

Heating: The test tube is heated in a heating bath. As the temperature rises, a steady stream

of bubbles will emerge from the open end of the capillary tube.

Observation: The heating is discontinued, and the temperature at which the liquid just begins

to enter the capillary tube is recorded as the boiling point.

Density Measurement
The density of a solid can be determined using the displacement method.

Mass Measurement: A known mass of 4-Bromo-2,6-difluorobenzaldehyde is accurately

weighed.

Volume Measurement: The volume of the solid is determined by immersing it in a graduated

cylinder containing a liquid in which it is insoluble and does not react. The volume of the

displaced liquid corresponds to the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its volume.

Synthesis Workflow
4-Bromo-2,6-difluorobenzaldehyde is a valuable intermediate in organic synthesis.[1] A

common synthetic route involves the formylation of 1-bromo-3,5-difluorobenzene. The logical

workflow for this synthesis is depicted in the diagram below.
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1-Bromo-3,5-difluorobenzene

Formylation Reaction

Reactant

n-Butyllithium,
Diisopropylamine,

DMF in THF

Reagents

4-Bromo-2,6-difluorobenzaldehydeCrude Product Column Chromatography Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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